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Compound of Interest

Compound Name: Homovanillic Acid-13C6

Cat. No.: B13825565

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homovanillic Acid-13C6 (HVA-13C6) is a stable isotope-labeled internal standard for
Homovanillic Acid (HVA), the major terminal metabolite of the neurotransmitter dopamine. Its
application is critical in analytical methodologies, particularly in mass spectrometry-based
techniques, to ensure accurate quantification of HVA in various biological matrices. This
technical guide provides an in-depth overview of Homovanillic Acid-13C6, including its
chemical and physical properties, its role in dopamine metabolism, and detailed experimental
protocols for its use in research and clinical settings.

Core Data Presentation
Chemical and Physical Properties
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Property Value

CAS Number 1185016-45-8
Molecular Formula C313CeH1004
Molecular Weight 188.13 g/mol
Appearance White to off-white solid

4-Hydroxy-3-methoxy(benzene-13C6)acetic
Synonyms Acid, 4-Hydroxy-3-methoxy(phenyl-13C6)acetic
Acid

Physicochemical Properties of Unlabeled Homovanillic
Acid

While specific experimental data for the 13C6-labeled compound is not extensively available,
the physicochemical properties are expected to be very similar to the unlabeled form.

Property Value

Melting Point 141-143 °C

Boiling Point 358.8 °C at 760 mmHg
Water Solubility 10.5 mg/mL at 25 °C
pKa 4.35 (acidic)

Dopamine Metabolism and the Role of Homovanillic
Acid

Homovanillic acid is the final product of dopamine metabolism, primarily occurring in the brain
and peripheral tissues. The metabolic pathway involves two key enzymes: monoamine oxidase
(MAOQO) and catechol-O-methyltransferase (COMT).[1] The quantification of HVA is a critical tool

for studying dopamine turnover and is a biomarker for several neurological disorders and
neuroendocrine tumors. The use of Homovanillic Acid-13C6 as an internal standard allows for

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://isotope-science.alfa-chemistry.com/13c-labeled-compounds.html
https://www.benchchem.com/product/b13825565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13825565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the precise and accurate measurement of endogenous HVA levels, correcting for variations in
sample preparation and instrument response.

Dopamine to Homovanillic Acid Metabolic Pathway
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Sample Preparation

Urine Sample

l

Spike with HVA-13C6

l

Protein Precipitation

l

Evaporation

l

Reconstitution

LC-MS/M£ Analysis

Inject into LC-MS/MS

l

Chromatographic Separation

l

Mass Spectrometric Detection

Data P%cessing

Quantification (HVA/HVA-13C6 ratio)
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Quality Control of HVA-13C6

Chemical Purity Isotopic Purity Identity Confirmation

Accurate Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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